Cas no 774152-11-3 ([(2S)-butan-2-yl](methyl)amine)

[(2S)-butan-2-yl](methyl)amine structure
774152-11-3 structure
Product Name:[(2S)-butan-2-yl](methyl)amine
CAS No:774152-11-3
MF:C5H13N
MW:87.1634213924408
CID:6316874
PubChem ID:18596122
Update Time:2024-01-06

[(2S)-butan-2-yl](methyl)amine Chemical and Physical Properties

Names and Identifiers

    • [(2S)-butan-2-yl](methyl)amine
    • 774152-11-3
    • EN300-6966425
    • Inchi: 1S/C5H13N/c1-4-5(2)6-3/h5-6H,4H2,1-3H3/t5-/m0/s1
    • InChI Key: PYFSCIWXNSXGNS-YFKPBYRVSA-N
    • SMILES: N(C)[C@@H](C)CC

Computed Properties

  • Exact Mass: 87.104799419g/mol
  • Monoisotopic Mass: 87.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 27.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 12Ų

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